Cas no 1945653-53-1 (2-methyl-6-[2-(1-methyl-1H-pyrazol-4-yl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one)
2-methyl-6-[2-(1-methyl-1H-pyrazol-4-yl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-6-(2-(1-methyl-1H-pyrazol-4-yl)piperidine-1-carbonyl)pyridazin-3(2H)-one
- 2-methyl-6-[2-(1-methylpyrazol-4-yl)piperidine-1-carbonyl]pyridazin-3-one
- 2-methyl-6-[2-(1-methyl-1H-pyrazol-4-yl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one
-
- Inchi: 1S/C15H19N5O2/c1-18-10-11(9-16-18)13-5-3-4-8-20(13)15(22)12-6-7-14(21)19(2)17-12/h6-7,9-10,13H,3-5,8H2,1-2H3
- InChI Key: NXIKQANHGGDVLK-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(N(C)N=1)=O)N1CCCCC1C1C=NN(C)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 530
- XLogP3: 0
- Topological Polar Surface Area: 70.8
2-methyl-6-[2-(1-methyl-1H-pyrazol-4-yl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6549-4347-2μmol |
2-methyl-6-[2-(1-methyl-1H-pyrazol-4-yl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one |
1945653-53-1 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6549-4347-5μmol |
2-methyl-6-[2-(1-methyl-1H-pyrazol-4-yl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one |
1945653-53-1 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6549-4347-10μmol |
2-methyl-6-[2-(1-methyl-1H-pyrazol-4-yl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one |
1945653-53-1 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6549-4347-20μmol |
2-methyl-6-[2-(1-methyl-1H-pyrazol-4-yl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one |
1945653-53-1 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6549-4347-1mg |
2-methyl-6-[2-(1-methyl-1H-pyrazol-4-yl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one |
1945653-53-1 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6549-4347-2mg |
2-methyl-6-[2-(1-methyl-1H-pyrazol-4-yl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one |
1945653-53-1 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6549-4347-3mg |
2-methyl-6-[2-(1-methyl-1H-pyrazol-4-yl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one |
1945653-53-1 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6549-4347-4mg |
2-methyl-6-[2-(1-methyl-1H-pyrazol-4-yl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one |
1945653-53-1 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6549-4347-5mg |
2-methyl-6-[2-(1-methyl-1H-pyrazol-4-yl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one |
1945653-53-1 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6549-4347-10mg |
2-methyl-6-[2-(1-methyl-1H-pyrazol-4-yl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one |
1945653-53-1 | 10mg |
$118.5 | 2023-09-08 |
2-methyl-6-[2-(1-methyl-1H-pyrazol-4-yl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
Additional information on 2-methyl-6-[2-(1-methyl-1H-pyrazol-4-yl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one
Introduction to 2-methyl-6-[2-(1-methyl-1H-pyrazol-4-yl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one and Its Significance in Modern Chemical Research
2-methyl-6-[2-(1-methyl-1H-pyrazol-4-yl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one, with the CAS number 1945653-53-1, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its intricate structural framework, combines elements of pyrazole, piperidine, and dihydropyridazine moieties, making it a versatile scaffold for drug discovery and molecular innovation. The compound's unique chemical properties and potential biological activities have positioned it as a subject of intense study in both academic and industrial settings.
The structural composition of 2-methyl-6-[2-(1-methyl-1H-pyrazol-4-yl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one contribute to its remarkable reactivity and functionality. The presence of a methyl group at the 2-position and a piperidine carbonyl moiety at the 6-position introduces specific interactions that can modulate its binding affinity to biological targets. Furthermore, the pyrazole ring embedded within the structure enhances its potential as a pharmacophore, enabling interactions with enzymes and receptors involved in critical biological pathways.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Among these, dihydropyridazines have emerged as promising scaffolds due to their ability to exhibit diverse biological activities. The compound in question, 2-methyl-6-[2-(1-methyl-1H-pyrazol-4-yl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one, represents an advanced derivative that has been engineered to optimize pharmacokinetic and pharmacodynamic properties. Its synthesis involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry.
One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Current research indicates that molecules with similar structural motifs have shown efficacy in modulating pathways associated with inflammation, neurodegeneration, and metabolic disorders. The pyrazole-piperidine-dihydropyridazine triad within 2-methyl-6-[2-(1-methyl-1H-pyrazol-4-yl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one is particularly noteworthy, as it has been hypothesized to enhance binding stability and reduce off-target effects when interacting with biological targets.
The synthesis of 1945653-53-1 exemplifies the advancements in medicinal chemistry methodologies. Techniques such as transition-metal-catalyzed coupling reactions and asymmetric synthesis have enabled the construction of complex molecular architectures with high precision. These methodologies not only improve yield but also allow for the introduction of functional groups that fine-tune biological activity. The development of such sophisticated synthetic routes underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists.
Recent preclinical studies have begun to elucidate the pharmacological profile of derivatives similar to 2-methyl-6-[2-(1-methyl-1H-pyrazol-4-yl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one. These studies suggest that compounds with analogous structures may exhibit inhibitory effects on key enzymes involved in disease pathogenesis. For instance, preliminary data indicate that certain analogs have demonstrated potential in reducing oxidative stress by modulating enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). While further research is needed to confirm these findings in clinical settings, these results are encouraging for future therapeutic applications.
The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular modeling techniques have been instrumental in predicting how 1945653-53-1 interacts with biological targets at the atomic level. By leveraging high-performance computing resources, researchers can simulate binding affinities and identify key residues responsible for drug-receptor interactions. This approach not only accelerates the drug discovery process but also reduces reliance on empirical screening methods.
In conclusion, 2-methyl -6-[ 2 - ( 1 - methyl - 1 H - pyrazol - 4 - yl ) piperidine - 1 - carbonyl ] - 2 , 3 - dihydrop y ridazin - 3 - one ( CAS no . 1945653 -53 - 1 ) represents a significant advancement in medicinal chemistry . Its intricate structure , coupled with promising preclinical data , positions it as a valuable candidate for further exploration . As research continues to uncover new therapeutic targets , compounds like this one will play an increasingly pivotal role in addressing complex diseases . The integration of innovative synthetic strategies , computational modeling , and biological assays underscores the dynamic nature of modern chemical biology research .
1945653-53-1 (2-methyl-6-[2-(1-methyl-1H-pyrazol-4-yl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)